Cas no 2138557-91-0 (2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid)

• Product Name: 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid
• CAS No: 2138557-91-0
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6120824
• PubChem ID: 165608518
• Update Time: 2025-10-29

2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1162325
• 2138557-91-0
• 2-[(3-methylbutan-2-yl)amino]quinazoline-8-carboxylic acid
• 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid

• Inchi： 1S/C14H17N3O2/c1-8(2)9(3)16-14-15-7-10-5-4-6-11(13(18)19)12(10)17-14/h4-9H,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key： MQPJKAAISWYTSV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)NC(C)C(C)C)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid

Introduction to 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid (CAS No. 2138557-91-0)

2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138557-91-0, belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural framework of this molecule incorporates a quinazoline core, which is further functionalized with an amine group and a carboxylic acid moiety, enhancing its potential as a pharmacophore in drug discovery.

The significance of 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid lies in its structural complexity and the potential it holds for modulating biological pathways. The presence of the (3-Methylbutan-2-yl)amino side chain introduces steric and electronic properties that can influence binding interactions with biological targets. This side chain, derived from isobutylamine, contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid may interact with enzymes and receptors involved in cancer progression, inflammation, and other therapeutic areas. The quinazoline core is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, with numerous derivatives exhibiting anti-cancer, anti-inflammatory, and antimicrobial properties.

In the context of modern drug discovery, the development of novel quinazoline derivatives has been accelerated by high-throughput screening (HTS) technologies and structure-based drug design approaches. These methodologies have facilitated the identification of lead compounds that can be optimized for improved efficacy and reduced toxicity. The carboxylic acid group in 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid provides a site for further derivatization, allowing chemists to fine-tune its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the quinazoline ring system, followed by functional group transformations to introduce the amine and carboxylic acid moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a biological perspective, 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid has been investigated for its potential role in modulating signaling pathways associated with disease states. For instance, quinazoline derivatives have shown promise in inhibiting kinases that are overexpressed in certain cancers. The amine group's ability to form hydrogen bonds with polar residues in protein targets enhances its binding affinity. Additionally, the carboxylic acid moiety can participate in salt formation, improving oral bioavailability and pharmacokinetic properties.

The pharmacokinetic profile of 2-[(3-Methylbutan-2-yl)amino]quinazoline-8-carboxylic acid is another area of interest. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. Metabolic stability studies have revealed that the compound undergoes biotransformation primarily via cytochrome P450-mediated pathways. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

Recent preclinical studies have explored the therapeutic potential of 2-(3-Methylbutanoylamino)quinazolinone derivatives, which share structural similarities with our compound. These studies have demonstrated anti-proliferative effects on various cancer cell lines, attributed to their ability to inhibit tyrosine kinases involved in tumor growth. Furthermore, some derivatives have shown significant anti-inflammatory activity by modulating cytokine production and immune cell function.

The future direction of research on CAS No 2138557 91 0 could involve exploring its role as an intermediate in synthesizing more complex drug candidates. By leveraging biocatalysis and flow chemistry techniques, researchers aim to streamline the synthesis process while maintaining high enantioselectivity. This approach could lead to cost-effective production methods suitable for large-scale pharmaceutical manufacturing.

Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. The development of novel therapeutics requires interdisciplinary expertise in organic chemistry, medicinal biology, pharmacology, and clinical research. As such, partnerships between researchers specializing in quinazoline derivatives are likely to yield innovative solutions for unmet medical needs.

In conclusion,[bold][CAS No 2138557 91 0][bold] represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.[/bold] Its synthesis involves sophisticated organic transformations designed to optimize biological activity while ensuring safety and efficacy.[/bold] Ongoing research continues to uncover new possibilities for this compound as a lead molecule or intermediate in drug development efforts aimed at treating various diseases.[/bold]